![molecular formula C8H15NO B1594599 4H-1,3-Oxazine, 5,6-dihydro-2,4,4,6-tetramethyl- CAS No. 26939-18-4](/img/structure/B1594599.png)
4H-1,3-Oxazine, 5,6-dihydro-2,4,4,6-tetramethyl-
Overview
Description
“4H-1,3-Oxazine, 5,6-dihydro-2,4,4,6-tetramethyl-” is an organic compound with the molecular formula C8H15NO and a molecular weight of 141.2108 . It is also known by other names such as “2,4,4,6-Tetramethyl-4,5-dihydro-1,3-oxazine”, “5,6-Dihydro-2,4,4,6-tetramethyl-4H-1,3-oxazine”, “2,4,4,6-Tetramethyl-1-oxa-3-aza-2-cyclohexene”, and "2,4,4,6-Tetramethyl-5,6-dihydro-4H-[1,3]oxazine" .
Synthesis Analysis
2-Arylsubstituted 5,6-dihydro-4H-1,3-oxazines, which are similar to the compound , have been synthesized by the condensation of 3-aminopropanol and desired carboxylic acids under solvent-free and microwave conditions in short reaction times with moderate to good yields . Another method involves the nucleophilic autocyclo-O-alkylation of N-(3-bromopropyl)amides under neutral conditions in chloroform .Molecular Structure Analysis
The molecular structure of “4H-1,3-Oxazine, 5,6-dihydro-2,4,4,6-tetramethyl-” can be viewed as a 2D Mol file or as a computed 3D SD file . The 3D structure provides a more detailed view of the spatial arrangement of atoms and the shape of the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of “4H-1,3-Oxazine, 5,6-dihydro-2,4,4,6-tetramethyl-” include a molecular weight of 141.2108 . More detailed properties like density, boiling point, flash point, and refractive index are not available in the search results.Scientific Research Applications
Conformational Analysis
The conformational properties of 4H-1,3-oxazine derivatives, specifically the 4,5- and 5,6-tetramethylene-perhydro-1,3-oxazines and their derivatives, have been examined through molecular mechanics. This analysis aligns with experimental data, shedding light on the energy stabilities and geometrical configurations of these compounds. Such studies are crucial for understanding the fundamental chemistry and potential reactivity of these structures (Fernández, Ríos, & Carballeira, 1991).
Synthetic Applications
4H-1,3-oxazine derivatives have been utilized in various synthetic applications, including the generation of amino sugars and related carbohydrate mimetics. These compounds serve as critical intermediates for creating new dideoxyamino carbohydrate derivatives, C2-branched 4-amino sugars, and sialic acid analogues, highlighting their versatility and potential in medicinal chemistry (Pfrengle & Reissig, 2010).
Chemical Reactions and Derivatives
Carbon Transfer Reactions
The ability of oxazolidines and tetrahydro-(2H)-1,3-oxazines to transfer their C(2) units to indoles, yielding diindolylmethane derivatives, demonstrates their utility in synthetic organic chemistry. This property has been exploited for the facile synthesis of complex molecules like streptindole, showcasing the synthetic potential of 4H-1,3-oxazine derivatives (Singh & Singh, 1988).
Mass Spectral Analysis
The mass spectra of 4-mono- and 4,4-disubstituted 5,6-tetramethylenetetrahydro-1,3-oxazine-2-thiones have been reported, revealing insights into the primary decay processes under electron impact. Such studies are essential for understanding the stability and reactivity of these compounds under various conditions (Peretokin et al., 1989).
Antidepressant Activity
Research into 2-aryloxymethyl-2,3,5,6-tetrahydro-1,4-oxazines has identified compounds with significant antidepressant activity. This discovery underlines the therapeutic potential of 4H-1,3-oxazine derivatives in the development of new antidepressant drugs (Greenwood et al., 1975).
properties
IUPAC Name |
2,4,4,6-tetramethyl-5,6-dihydro-1,3-oxazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO/c1-6-5-8(3,4)9-7(2)10-6/h6H,5H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZSGJOXDYPFFQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(N=C(O1)C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80885377 | |
Record name | 4H-1,3-Oxazine, 5,6-dihydro-2,4,4,6-tetramethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80885377 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
26939-18-4 | |
Record name | 2,4,4,6-Tetramethyl-5,6-dihydro-4H-1,3-oxazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26939-18-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4H-1,3-Oxazine, 5,6-dihydro-2,4,4,6-tetramethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026939184 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4H-1,3-Oxazine, 5,6-dihydro-2,4,4,6-tetramethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4H-1,3-Oxazine, 5,6-dihydro-2,4,4,6-tetramethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80885377 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5,6-dihydro-2,4,4,6-tetramethyl4H-1,3-oxazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.043.729 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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